7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride

• Molecular Formula: C9H4Cl2OS
• Molecular Weight: 231.10 g/mol
• IUPAC Name: 7-chloro-1-benzothiophene-2-carbonyl chloride
• InChI: InChI=1S/C9H4Cl2OS/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H
• InChI Key: INLAMHKZKOWJLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)SC(=C2)C(=O)Cl

Description

7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride is a useful research compound. Its molecular formula is C9H4Cl2OS and its molecular weight is 231.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

16.6 g of the 7-chloro-2-benzo[b]thiophenecarboxylic acid prepared in A above was added to thionyl chloride (48 ml) and toluene (10 ml) and refluxed for 4 hours. Excess thionyl chloride was then removed and the resultant residue was treated with toluene (20 ml). The toluene was then removed under reduced pressure to produce 17.8 g of 7-chloro-2-benzo[b]thiophenecarboxylic acid chloride as a reddish solid.